![molecular formula C8H13N2OP B6181453 1-[6-(dimethylphosphoryl)pyridin-3-yl]methanamine CAS No. 2613385-70-7](/img/no-structure.png)
1-[6-(dimethylphosphoryl)pyridin-3-yl]methanamine
Overview
Description
1-[6-(dimethylphosphoryl)pyridin-3-yl]methanamine is a chemical compound with the molecular formula C8H13N2OP. It is known for its potential biological activity and various applications in scientific research .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-[6-(dimethylphosphoryl)pyridin-3-yl]methanamine typically involves the reaction of pyridine derivatives with dimethylphosphine oxide. The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and catalysts like palladium or platinum to facilitate the reaction .
Industrial Production Methods
Industrial production methods for this compound are not well-documented in the available literature. it is likely that large-scale synthesis would follow similar routes as laboratory synthesis, with optimizations for yield and purity.
Chemical Reactions Analysis
Types of Reactions
1-[6-(dimethylphosphoryl)pyridin-3-yl]methanamine can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert it into different amine derivatives.
Substitution: It can participate in nucleophilic substitution reactions, where the amine group is replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are often used.
Substitution: Reagents such as alkyl halides or acyl chlorides are used under basic or acidic conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield phosphine oxides, while substitution reactions can produce various substituted pyridine derivatives .
Scientific Research Applications
1-[6-(dimethylphosphoryl)pyridin-3-yl]methanamine has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent.
Industry: It may be used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-[6-(dimethylphosphoryl)pyridin-3-yl]methanamine involves its interaction with specific molecular targets. It can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but it is believed to modulate cellular processes through its phosphine oxide group .
Comparison with Similar Compounds
Similar Compounds
- 1-[6-(dimethylphosphoryl)pyridin-2-yl]methanamine
- 1-[6-(dimethylphosphoryl)pyridin-4-yl]methanamine
Uniqueness
1-[6-(dimethylphosphoryl)pyridin-3-yl]methanamine is unique due to its specific substitution pattern on the pyridine ring, which can influence its reactivity and biological activity. Compared to similar compounds, it may exhibit different binding affinities and selectivities for molecular targets .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[6-(dimethylphosphoryl)pyridin-3-yl]methanamine involves the reaction of 3-cyanopyridine with dimethylphosphite followed by reduction of the resulting intermediate with lithium aluminum hydride and subsequent reaction with formaldehyde.", "Starting Materials": [ "3-cyanopyridine", "dimethylphosphite", "lithium aluminum hydride", "formaldehyde" ], "Reaction": [ "Step 1: 3-cyanopyridine is reacted with dimethylphosphite in the presence of a base such as triethylamine to form 1-[6-(dimethylphosphoryl)pyridin-3-yl]acetonitrile intermediate.", "Step 2: The intermediate is then reduced with lithium aluminum hydride in anhydrous ether to form 1-[6-(dimethylphosphoryl)pyridin-3-yl]acetaldehyde intermediate.", "Step 3: The intermediate is then reacted with formaldehyde in the presence of a base such as sodium hydroxide to form the final product, 1-[6-(dimethylphosphoryl)pyridin-3-yl]methanamine." ] } | |
CAS No. |
2613385-70-7 |
Molecular Formula |
C8H13N2OP |
Molecular Weight |
184.2 |
Purity |
95 |
Origin of Product |
United States |
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